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Compound of Interest

Compound Name: 4-(Vinylsulfonyl)benzoic acid

Cat. No.: B1356606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-(Vinylsulfonyl)benzoic acid is a molecule of interest in various research and development

sectors, including pharmaceuticals, due to its reactive vinylsulfonyl group and the acidic

benzoic acid moiety. A critical parameter for its application in synthesis, formulation, and

biological studies is its solubility in organic solvents. This technical guide provides a

comprehensive overview of the solubility characteristics of 4-(Vinylsulfonyl)benzoic acid.

While specific quantitative solubility data across a wide range of organic solvents is not

extensively documented in publicly available literature, this guide outlines the theoretical

principles governing its solubility, presents a generalized experimental protocol for its

determination, and offers insights into its likely behavior in various solvent classes.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Vinylsulfonyl)benzoic acid is

provided in the table below. These properties are essential for understanding its solubility

behavior.
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Property Value Reference

CAS Number 95535-40-3 [1]

Molecular Formula C₉H₈O₄S [2]

Molecular Weight 212.22 g/mol [2]

Appearance White to light yellow solid

Purity Typically ≥97% [2]

Principles of Solubility
The solubility of 4-(Vinylsulfonyl)benzoic acid is governed by the interplay of its structural

features and the properties of the solvent. The molecule possesses both polar and non-polar

characteristics:

Polar Moieties: The carboxylic acid (-COOH) and sulfonyl (-SO₂) groups are highly polar and

capable of hydrogen bonding. The carboxylic acid group can act as both a hydrogen bond

donor and acceptor, while the sulfonyl group's oxygens are strong hydrogen bond acceptors.

Non-Polar Moiety: The benzene ring and the vinyl group (-CH=CH₂) contribute to the

molecule's non-polar character.

Based on the principle of "like dissolves like," it is anticipated that 4-(Vinylsulfonyl)benzoic
acid will exhibit higher solubility in polar organic solvents that can engage in hydrogen bonding.

Its solubility in non-polar solvents is expected to be limited.

Experimental Protocol for Solubility Determination
The following is a generalized and robust protocol for the experimental determination of the

solubility of 4-(Vinylsulfonyl)benzoic acid in an organic solvent. This method is based on the

widely used shake-flask method.[3]

Objective: To determine the saturation solubility of 4-(Vinylsulfonyl)benzoic acid in a selected

organic solvent at a specific temperature.

Materials:
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4-(Vinylsulfonyl)benzoic acid (high purity)

Selected organic solvent (analytical grade)

Volumetric flasks

Analytical balance

Shaking incubator or water bath with temperature control

Syringe filters (e.g., 0.45 µm PTFE)

Vials for sample collection

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (or other suitable analytical instrumentation like UV-Vis spectrophotometer)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 4-(Vinylsulfonyl)benzoic acid to a known volume of the

selected organic solvent in a sealed vial or flask. The presence of undissolved solid is

crucial to ensure saturation.

Place the sealed container in a shaking incubator or water bath set to the desired

temperature (e.g., 25 °C).

Equilibrate the mixture for a sufficient period (typically 24-72 hours) to ensure that

equilibrium solubility is reached. The shaking ensures thorough mixing.

Sample Collection and Filtration:

After equilibration, allow the suspension to settle for a short period.

Carefully withdraw a known volume of the supernatant using a syringe.
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Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove any undissolved solid particles. This step is critical to prevent overestimation of

solubility.

Sample Analysis:

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

Analyze the diluted sample using a validated analytical method (e.g., HPLC) to determine

the concentration of 4-(Vinylsulfonyl)benzoic acid.

Quantification:

Prepare a calibration curve using standard solutions of 4-(Vinylsulfonyl)benzoic acid of

known concentrations.

From the calibration curve, determine the concentration of the solute in the diluted sample.

Calculate the original concentration in the saturated solution, taking into account the

dilution factor. This value represents the solubility of 4-(Vinylsulfonyl)benzoic acid in the

chosen solvent at the specified temperature.

Data Presentation:

The solubility data should be presented in a clear and organized manner, as shown in the

hypothetical table below.
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Organic Solvent Temperature (°C) Solubility (g/L) Solubility (mol/L)

Methanol 25 Data Data

Ethanol 25 Data Data

Acetone 25 Data Data

Acetonitrile 25 Data Data

Dichloromethane 25 Data Data

Toluene 25 Data Data

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation of Saturated Solution

Sample Collection & Filtration

Analysis & Quantification

Add excess 4-(Vinylsulfonyl)benzoic acid
to a known volume of solvent

Seal container and place in
shaking incubator at constant temperature

Allow suspension to settle

Equilibrate for 24-72 hours

Withdraw supernatant with syringe

Dilute filtered sample

Filter through 0.45 µm syringe filter

Analyze by HPLC or other method Determine concentration from
calibration curve Calculate original solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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